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Abstract
Acetyl octapeptide-1, also known commercially as SNAP-8™, is a synthetic peptide that has

garnered significant attention in the cosmetic and dermatological fields for its anti-wrinkle

properties. This technical guide provides a comprehensive overview of the biochemical

properties of acetyl octapeptide-1, including its mechanism of action at the molecular level,

efficacy data from available studies, and detailed experimental protocols for its evaluation. The

peptide functions as a competitive inhibitor of the SNARE (Soluble N-ethylmaleimide-sensitive

factor Attachment protein REceptor) complex, specifically mimicking the N-terminal end of the

SNAP-25 protein. This interference leads to a reduction in neurotransmitter release at the

neuromuscular junction, resulting in the attenuation of muscle contractions responsible for the

formation of expression lines. This guide aims to serve as a valuable resource for researchers

and professionals involved in the development and evaluation of novel skincare actives.

Introduction
Expression wrinkles, or dynamic rhytides, are a prominent sign of skin aging, resulting from the

repetitive contraction of facial muscles. The underlying physiological process involves the

release of neurotransmitters, primarily acetylcholine (ACh), from presynaptic neurons, which

then bind to receptors on muscle cells, triggering contraction. Acetyl octapeptide-1 is an

engineered peptide designed to intervene in this process, offering a non-invasive alternative to

treatments like botulinum toxin injections.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10773591?utm_src=pdf-interest
https://www.benchchem.com/product/b10773591?utm_src=pdf-body
https://www.benchchem.com/product/b10773591?utm_src=pdf-body
https://www.benchchem.com/product/b10773591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties

Property Value

INCI Name Acetyl Octapeptide-1 (or Acetyl Octapeptide-3)

Amino Acid Sequence Ac-Glu-Glu-Met-Gln-Arg-Arg-Ala-Asp-NH2

Molecular Formula C41H70N16O16S

Molecular Weight 1075.16 g/mol [1]

Appearance White to off-white lyophilized powder[1]

Solubility Water-soluble

Purity (typical) >98% (HPLC)[2]

Storage Lyophilized powder should be stored at 2-8°C[2]

Mechanism of Action: SNARE Complex Inhibition
The primary mechanism of action of acetyl octapeptide-1 is the competitive inhibition of the

SNARE complex formation. The SNARE complex is a crucial protein machinery responsible for

the fusion of synaptic vesicles with the presynaptic membrane, a prerequisite for the exocytosis

of neurotransmitters.

This complex is composed of three key proteins:

VAMP (Vesicle-Associated Membrane Protein) or Synaptobrevin, located on the vesicle

membrane.

Syntaxin, located on the target plasma membrane.

SNAP-25 (Synaptosome-Associated Protein of 25 kDa), also located on the target plasma

membrane.

Acetyl octapeptide-1 is a structural mimic of the N-terminal end of the SNAP-25 protein.[2][3]

[4][5] By competing with native SNAP-25 for a position within the SNARE complex, the peptide

destabilizes its formation.[3] This disruption prevents the efficient fusion of the synaptic vesicle
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with the neuronal membrane, leading to a reduction in the release of acetylcholine into the

synaptic cleft. Consequently, muscle contraction is attenuated, and the formation of expression

lines is diminished.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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